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Compound of Interest

Compound Name: BPK-21

Cat. No.: B10828177

Get Quote

An In-depth Technical Guide to the Molecular Structure and Activity of BPK-21

For Researchers, Scientists, and Drug Development Professionals

Abstract
BPK-21 is an active acrylamide compound that has been identified as a potent suppressor of T

cell activation.[1][2] It functions by selectively targeting the ERCC3 helicase, a component of

the Transcription Factor IIH (TFIIH) complex. This document provides a comprehensive

overview of the molecular and chemical properties of BPK-21, its mechanism of action, and

detailed experimental protocols relevant to its study.

Molecular and Chemical Properties
BPK-21 is characterized by its acrylamide functional group, which is crucial for its biological

activity. The compound's properties are summarized below.
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Property Value

CAS Number 2305052-77-9

Molecular Formula C₂₁H₂₂N₄O₄S

Molecular Weight 426.49 g/mol

Class Acrylamide

Known Target ERCC3 Helicase (Cysteine 342)[1][2]

Primary Function T Cell Activation Suppressor[1][2]

Mechanism of Action: ERCC3 Inhibition
BPK-21 exerts its immunosuppressive effects by covalently binding to and inhibiting the

ERCC3 helicase.[1][2] ERCC3 is a critical subunit of the general transcription factor TFIIH,

which plays a dual role in both transcription initiation and nucleotide excision repair (NER). By

targeting Cysteine 342 (C342) within ERCC3, BPK-21 blocks its helicase function.[1][2] This

blockade is thought to impair T cell activation, potentially downstream of or separate from the

NFAT and NF-κB activation pathways.[1]

Below is a diagram illustrating the proposed signaling pathway and the inhibitory action of

BPK-21.
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Start: BPK-21 Powder

Dissolve in DMSO
to create Stock Solution

Add Stock to PEG300
and mix

Add Tween-80
and mix

Add Saline to
final volume

End: Suspended Solution
(e.g., 2.5 mg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10828177/docs#understanding-the-molecular-structure-of-bpk-21
https://www.benchchem.com/product/b10828177/docs#understanding-the-molecular-structure-of-bpk-21
https://www.benchchem.com/product/b10828177/docs#understanding-the-molecular-structure-of-bpk-21
https://www.benchchem.com/product/b10828177/docs#understanding-the-molecular-structure-of-bpk-21
https://www.benchchem.com/product/b10828177?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

